Cas no 2227912-80-1 (methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate
• CAS No: 2227912-80-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6330402
• PubChem ID: 165757580
• Update Time: 2025-10-30

methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate
• 2227912-80-1
• EN300-1810678

• Inchi： 1S/C13H13NO3/c1-17-13(16)8-12(15)11-7-6-9-4-2-3-5-10(9)14-11/h2-7,12,15H,8H2,1H3/t12-/m1/s1
• InChI Key： XMDKVEFKLGHMIA-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate

Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate (CAS No. 2227912-80-1): A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate, identified by its CAS number 2227912-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular biology research. The presence of a chiral center at the 3R configuration and the incorporation of a quinolin-2-yl moiety make it a promising candidate for further investigation.

The structural framework of Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate consists of a hydroxy acid derivative linked to a quinoline scaffold. This combination of functional groups suggests multiple possibilities for biological activity, including interactions with enzymes and receptors. The hydroxyl group at the third carbon position, along with the methyl ester moiety, contributes to the compound's solubility and reactivity, making it suitable for various chemical modifications.

In recent years, there has been growing interest in quinoline derivatives due to their diverse pharmacological properties. Quinolines are well-known for their antimicrobial, antimalarial, and anticancer activities. The specific derivative Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate may exhibit unique properties that could be exploited in therapeutic applications. For instance, its chiral nature may allow for selective binding to biological targets, potentially leading to higher efficacy and lower toxicity compared to racemic mixtures.

One of the most compelling aspects of this compound is its potential role in the development of novel drugs. Researchers have been exploring quinoline-based molecules for their ability to modulate various biological pathways. The hydroxyl group in Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate could serve as a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the importance of stereochemistry in drug design. The (3R) configuration of the chiral center in Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate is particularly noteworthy, as it can significantly influence the compound's interaction with biological targets. Enantiomers often exhibit different pharmacological profiles, making the precise control of stereochemistry crucial for drug development. This compound's well-defined stereochemistry provides a solid foundation for further research into its pharmacological properties.

The quinolin-2-yl moiety in Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate also contributes to its potential therapeutic applications. Quinolines have been extensively studied for their ability to interfere with bacterial DNA replication and protein synthesis. By incorporating this scaffold into a hydroxy acid derivative, researchers may be able to develop new antibiotics or antiviral agents with improved efficacy and reduced side effects. The hydroxyl group further enhances the compound's reactivity, allowing for additional modifications that could enhance its biological activity.

In conclusion, Methyl (3R)-3-hydroxy-3-(quinolin-2-yl)propanoate (CAS No. 2227912-80-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center at the (3R) configuration and the quinolin-2-yl moiety, make it an attractive candidate for further investigation. The compound's potential applications in drug discovery and molecular biology research are vast, and ongoing studies are likely to uncover new insights into its pharmacological properties.